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Compound of Interest

Compound Name: Quinaldanilide

Cat. No.: B15394925 Get Quote

Essential Safety and Handling Guide for
Quinaldanilide
Disclaimer: No specific Safety Data Sheet (SDS) for Quinaldanilide was found. The following

guidance is synthesized from the safety data of structurally related compounds, namely

Quinaldine and Acetanilide, and should be treated as a precautionary baseline. A thorough risk

assessment should be conducted before handling this substance.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Quinaldanilide. It outlines the necessary personal

protective equipment (PPE), operational procedures for safe handling, and a clear disposal

plan.

Personal Protective Equipment (PPE)
When handling Quinaldanilide, a comprehensive PPE strategy is crucial to minimize exposure

and ensure personal safety. The following equipment is recommended.
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PPE Category Recommended Equipment Rationale

Eye and Face Protection
Tight-sealing safety goggles

and a face shield.

Protects against splashes,

dust, and vapors.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).

Prevents skin contact and

absorption.

Body Protection

A lab coat or chemical-

resistant apron and full-length

clothing.

Shields skin from accidental

spills and contamination.

Respiratory Protection

A NIOSH-approved respirator

with appropriate cartridges for

organic vapors and

particulates.

Protects against inhalation of

harmful dust and vapors,

especially when handling

powders or in poorly ventilated

areas.[1]

Operational Plan for Handling Quinaldanilide
Adherence to a strict operational protocol is vital for the safe handling of Quinaldanilide.

1. Preparation:

Ensure the work area is well-ventilated, preferably within a chemical fume hood.[2]

Verify that an eyewash station and safety shower are readily accessible.

Assemble all necessary equipment and materials before handling the compound.

Don all required PPE as specified in the table above.

2. Handling:

Avoid direct contact with the substance.[3]

Do not eat, drink, or smoke in the handling area.[1][2]

If the substance is a powder, handle it in a way that minimizes dust generation.
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Keep the container tightly closed when not in use.[4]

Wash hands thoroughly after handling, even if gloves were worn.[1][2]

3. In Case of Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[4] Remove

contaminated clothing.

Eye Contact: Rinse cautiously with water for several minutes.[4] Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.

Inhalation: Move the individual to fresh air and keep them in a position comfortable for

breathing.[2][4] Seek medical attention if you feel unwell.

Ingestion: Rinse mouth with water.[2][4] Do NOT induce vomiting. Call a poison control

center or doctor immediately for treatment advice.[2][4]

Disposal Plan
Proper disposal of Quinaldanilide and its containers is essential to prevent environmental

contamination and potential harm to others.

1. Waste Collection:

Collect waste Quinaldanilide and any contaminated materials (e.g., gloves, wipes) in a

clearly labeled, sealed container.

2. Disposal Procedure:

Dispose of the waste through an approved waste disposal plant.[1][2]

Do not dispose of it down the drain or in the general trash unless it has been properly

deactivated and is permitted by local regulations.

Follow all federal, state, and local regulations regarding chemical waste disposal.

Quantitative Data for Related Compounds
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The following table summarizes key quantitative data for Quinaldine and Acetanilide. This

information is provided as a reference due to the absence of specific data for Quinaldanilide.

Property Quinaldine Acetanilide

CAS Number 91-63-4[4][5] 103-84-4[2]

Molecular Formula C10H9N[5] C8H9NO

Appearance Light yellow, oil-like liquid[4][5] Crystalline form

Boiling Point
248 °C / 478.4 °F @ 760

mmHg[4]
304 °C / 579 °F

Melting Point -2 °C / 28.4 °F[4] 113 - 115 °C / 235 - 239 °F

Flash Point 79 °C / 174.2 °F[4] Not available

Hazards Combustible liquid[4]

Harmful if swallowed, Harmful

to aquatic life, Potential for

dust explosion[1]

Safe Handling Workflow for Quinaldanilide
The following diagram illustrates the logical workflow for the safe handling of Quinaldanilide,

from preparation to disposal.
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Caption: Workflow for Safe Handling of Quinaldanilide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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